![molecular formula C26H26F6N2O4S2 B1265084 1,1,1-trifluoro-N-[4-[2-[4-[2-[3-(trifluoromethylsulfonylamino)phenyl]propan-2-yl]phenyl]propan-2-yl]phenyl]methanesulfonamide](/img/structure/B1265084.png)
1,1,1-trifluoro-N-[4-[2-[4-[2-[3-(trifluoromethylsulfonylamino)phenyl]propan-2-yl]phenyl]propan-2-yl]phenyl]methanesulfonamide
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Overview
Description
1,1,1-trifluoro-N-[4-[2-[4-[2-[3-(trifluoromethylsulfonylamino)phenyl]propan-2-yl]phenyl]propan-2-yl]phenyl]methanesulfonamide is a diarylmethane.
Scientific Research Applications
1. Molecular Structure and Self-Association
A study by Sterkhova, Moskalik, and Shainyan (2014) explored the structure and self-association of a similar trifluoro-N-methanesulfonamide compound. They found that in inert solvents, the compound forms cyclic dimers, and in crystals, it forms chain associates via hydrogen bonding (Sterkhova, Moskalik, & Shainyan, 2014).
2. Chemical Reactions and Substitutions
Lemek, Groszek, and Cmoch (2008) reported on a trifluoro-N-methanesulfonamide derivative reacting with carbanions, demonstrating vicarious nucleophilic substitution. This was the first example of such a reaction on a benzene ring activated by a sulfur-based electron-withdrawing group (Lemek, Groszek, & Cmoch, 2008).
3. Supramolecular Assembly
Dey et al. (2015) synthesized nimesulidetriazole derivatives and analyzed their crystal structures. They found significant supramolecular interactions and hydrogen bonding, demonstrating the structural versatility of these compounds (Dey et al., 2015).
4. Synthetic Applications and Cytotoxic Activity
Gómez-García et al. (2017) developed an efficient method for synthesizing 1-(trifluoromethylsulfonamido)propan-2-yl benzoates. They also evaluated the cytotoxic activity of these new trifluoromethyl sulfonamides, finding significant effects on cancer cell lines (Gómez-García et al., 2017).
5. Proton-Donating Ability and Intramolecular Interactions
Oznobikhina et al. (2009) investigated the proton-donating ability of a trifluoro-N-methanesulfonamide derivative. They found that it acts as a stronger hydrogen bond donor compared to similar compounds, which is critical for understanding its reactivity and interaction potential (Oznobikhina et al., 2009).
properties
Molecular Formula |
C26H26F6N2O4S2 |
---|---|
Molecular Weight |
608.6 g/mol |
IUPAC Name |
1,1,1-trifluoro-N-[4-[2-[4-[2-[3-(trifluoromethylsulfonylamino)phenyl]propan-2-yl]phenyl]propan-2-yl]phenyl]methanesulfonamide |
InChI |
InChI=1S/C26H26F6N2O4S2/c1-23(2,19-12-14-21(15-13-19)33-39(35,36)25(27,28)29)17-8-10-18(11-9-17)24(3,4)20-6-5-7-22(16-20)34-40(37,38)26(30,31)32/h5-16,33-34H,1-4H3 |
InChI Key |
PIZLBWAGTLRMSK-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)C(C)(C)C2=CC(=CC=C2)NS(=O)(=O)C(F)(F)F)C3=CC=C(C=C3)NS(=O)(=O)C(F)(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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